2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide
• InChI: InChI=1S/C22H23NO3/c1-13-6-8-15(9-7-13)19(24)20-14(2)17-11-10-16(12-18(17)26-20)23-21(25)22(3,4)5/h6-12H,1-5H3,(H,23,25)
• InChI Key: CIASJKXUHCYBNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=C(C=C3)NC(=O)C(C)(C)C)C
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide is a compound that belongs to the benzofuran class of compounds. It has been the focus of much scientific research due to its potential for use in various applications.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide in lab experiments is its potent anti-cancer properties. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide. One direction is to further study its anti-cancer properties and potential use in cancer treatment. Another direction is to investigate its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could be conducted to optimize the synthesis process of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide is a complex process that involves several steps. The first step involves the synthesis of 4-methylbenzoyl chloride, which is then reacted with 3-methyl-2-(1-benzofuran-6-yl)propanoic acid to form 3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl)propanoic acid. This intermediate is then reacted with 2,2-dimethylpropanamine to form the final product.

Scientific Research Applications

2,2-dimethyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]propanamide has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells.